A two-dimensional molecular network structure of trimesic acid prepared by adsorption-induced self-organization†
Chemical Communications Pub Date: 2002-10-07 DOI: 10.1039/B207556C
Abstract
A two-dimensional molecular network of trimesic acid on Au(111) was visualized by in situ scanning tunneling
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